Cas no 1262005-57-1 (95%)

• Product Name: 95%
• CAS No: 1262005-57-1
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD18317460
• CID: 5148757
• Update Time: 2026-03-03

95% Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methylthiophenyl)picolinic acid
• 2-Pyridinecarboxylic acid, 4-[4-(methylthio)phenyl]-
• 95%

• MDL： MFCD18317460
• Inchi： 1S/C13H11NO2S/c1-17-11-4-2-9(3-5-11)10-6-7-14-12(8-10)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： YUYVEQLVVXRGHN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CN=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2.8
• Topological Polar Surface Area: 75.5